Levafix Brilliant Blue E-B
Description
Contextualization of Reactive Azo Dyes in Industrial and Environmental Chemistry
Historical Trajectories and Modern Relevance of Reactive Dyes
The journey of reactive dyes began as a revolutionary step in the textile industry. First introduced in the mid-20th century, these dyes offered a distinct advantage over their predecessors: the ability to form strong, covalent bonds with textile fibers. textiletoday.com.bd This chemical linkage results in superior colorfastness, making fabrics resistant to fading during washing and exposure to light. vipulorganics.com The development of the first reactive dyes for cellulose (B213188) in 1956 marked a significant milestone, expanding the achievable color gamut and enhancing the durability of dyed materials. textiletoday.com.bd
Historically, the textile industry relied on natural dyes, which often required mordants to fix the color to the fabric. The advent of synthetic dyes in the 19th century brought about a wider range of colors and more consistent results. iipseries.orgcdnsciencepub.com However, it was the innovation of reactive dyes that truly transformed the dyeing process, particularly for cellulosic fibers like cotton. textiletoday.com.bdhilarispublisher.com
In the modern era, reactive dyes continue to be of paramount importance in the textile and dyeing industries due to their vibrant shades, excellent fastness properties, and versatility in application. vipulorganics.comtaylorandfrancis.com They are integral to the coloration of a vast array of consumer products, from apparel to home furnishings. vipulorganics.com The ongoing relevance of reactive dyes is also tied to continuous research and development aimed at improving their efficiency, sustainability, and performance characteristics. researchgate.netcht.com
Classification and Structural Archetypes of Anthraquinone-Based Reactive Dyes
Reactive dyes are broadly classified based on their chromophore—the part of the molecule responsible for color—and their reactive group. lu.se While azo compounds represent the largest group of synthetic dyes, anthraquinone-based dyes are a significant class known for producing brilliant blue to green shades. iipseries.orgwikipedia.orgbritannica.com
Anthraquinone (B42736) dyes are derived from anthraquinone, a tricyclic aromatic ketone. wikipedia.org While colorless itself, the introduction of electron-donating groups, such as amino or hydroxyl groups, at specific positions on the anthraquinone structure gives rise to a range of vibrant colors. wikipedia.org These dyes are valued for their exceptional lightfastness. wikipedia.org
Within the category of reactive dyes, anthraquinone structures are combined with various reactive groups that enable them to bond with fibers. wikipedia.orglongwayeducation.com Common reactive groups include triazines and vinyl sulfones. longwayeducation.comnih.gov The specific combination of the anthraquinone chromophore and the reactive group determines the final color, reactivity, and application properties of the dye. mdpi.com For instance, until the late 1970s, anthraquinone reactive dyes were dominant in the market for brilliant blue shades due to their excellent fastness properties, despite their higher cost and lower color strength compared to some other dye classes. longwayeducation.com
Specific Academic Significance of Levafix Brilliant Blue E-B (C.I. Reactive Blue 29)
Molecular Architecture and Chromophoric Features of this compound
This compound is a notable example of an anthraquinone-based reactive dye. worlddyevariety.com Its molecular structure is complex, incorporating the characteristic anthraquinone core which is responsible for its brilliant blue color. worlddyevariety.comscienceopen.com This core is chemically modified with substituents that fine-tune its shade and properties.
The key feature that defines it as a reactive dye is the presence of a reactive group. In the case of this compound, this is a dichloroquinoxaline carbonyl group. worlddyevariety.com This group is highly electrophilic, allowing it to react with nucleophilic groups present in textile fibers, such as the hydroxyl groups in cellulose, to form a stable covalent bond. mdpi.com
The manufacturing process involves the condensation of 1-Amino-4-bromo-9,10-dioxo-9,10-dihydroanthracene-2-sulfonic acid with 2,5-Diaminobenzenesulfonic acid, followed by a reaction with 2,3-Dichloroquinoxaline-6-carbonyl chloride. worlddyevariety.comchemicalbook.com This synthesis pathway results in the final complex molecular architecture of the dye.
Table 1: Chemical Identity of this compound (C.I. Reactive Blue 29)
| Property | Value | Source |
| Chemical Name | This compound | chembk.comlookchem.com |
| C.I. Name | Reactive Blue 29 | worlddyevariety.com |
| CAS Number | 12225-46-6 | worlddyevariety.comchembk.com |
| Molecular Formula | C₂₉H₁₅Cl₂N₅Na₂O₉S₂ | worlddyevariety.com |
| Molecular Weight | 758.47 g/mol | worlddyevariety.com |
| Chromophore Type | Anthraquinone | worlddyevariety.com |
| Reactive Group | Dichloroquinoxaline carbonyl |
Research Impulses for Investigating this compound
The academic interest in this compound stems from several key factors. Its widespread industrial use in dyeing cotton and silk fabrics makes it a relevant subject for studies focused on textile chemistry and environmental science. worlddyevariety.comchemicalbook.com Researchers are often motivated to understand its behavior during the dyeing process, including its fixation efficiency and the factors that influence its performance. hilarispublisher.comscispace.com
Furthermore, the presence of this dye in industrial effluents has prompted significant research into methods for its removal from wastewater. scienceopen.comresearchgate.netglobalauthorid.comresearchgate.net The complex and stable nature of the dye molecule makes it resistant to conventional wastewater treatment methods, leading to investigations into advanced oxidation processes, adsorption techniques, and biological degradation. researchgate.netdeswater.comscispace.comresearchgate.netcore.ac.uk
Studies have explored the use of various materials and methods for the decolorization of this compound, including electrocoagulation, ozonation, and biosorption by microorganisms. researchgate.netdeswater.comscispace.comresearchgate.net These research efforts are driven by the need to develop effective and environmentally friendly solutions for treating textile wastewater containing this and other similar reactive dyes.
Overview of Academic Research Paradigms Applied to Reactive Dye Compounds
The academic study of reactive dyes like this compound encompasses a wide range of research paradigms. These can be broadly categorized as follows:
Synthesis and Chemical Modification: This area of research focuses on the development of new reactive dyes with improved properties, such as higher fixation rates, better fastness, and more environmentally friendly profiles. researchgate.netresearchgate.net It also includes the modification of existing dye structures to enhance their performance. researchgate.net
Dyeing Process Optimization: Researchers in this field investigate the parameters that affect the dyeing process, such as temperature, pH, and the use of auxiliaries, with the aim of improving dye uptake, reducing energy consumption, and minimizing the environmental impact of the dyeing process. hilarispublisher.comcht.com
Wastewater Treatment and Remediation: A significant portion of academic research on reactive dyes is dedicated to developing effective methods for removing them from industrial effluents. cdnsciencepub.comtaylorandfrancis.com This includes physical methods like adsorption, chemical methods like advanced oxidation processes, and biological methods involving microorganisms. scienceopen.comresearchgate.netresearchgate.net
Toxicological and Environmental Impact Assessment: Studies in this paradigm evaluate the potential toxicity of reactive dyes and their degradation byproducts to living organisms and the environment. mdpi.comindustrialchemicals.gov.au This research is crucial for understanding the environmental risks associated with the discharge of dye-containing wastewater.
Table 2: Research Findings on this compound
| Research Area | Key Findings | Source |
| Wastewater Treatment (Electrocoagulation) | Electrocoagulation using aluminum and iron electrodes has been investigated as a method for the decolorization of this compound. | researchgate.netglobalauthorid.comresearchgate.netijcce.ac.ir |
| Wastewater Treatment (Ozonation) | Ozonation has been shown to be an effective method for decolorizing Reactive Blue 29, with high removal efficiency. | researchgate.net |
| Wastewater Treatment (Adsorption) | Various adsorbents, including active and inactive Aspergillus oryzae and dried Saccharomyces cerevisiae, have been studied for their ability to remove this compound from aqueous solutions. | researchgate.netdeswater.comscispace.com |
| Dyeing Properties | This compound is used for exhaust and padding dyeing of cotton and for dyeing and printing on silk. | worlddyevariety.comchemicalbook.com |
| Dimerization Studies | The monomer-dimer equilibria of this compound have been investigated in water and in the presence of salts. | scispace.com |
Advanced Degradation and Remediation Studies
The persistence of reactive dyes like this compound in textile effluents poses environmental challenges, prompting extensive research into effective degradation and remediation technologies.
One prominent method explored is electrocoagulation . Studies have demonstrated the efficacy of this technique using both aluminum and iron electrodes. For instance, one study found that with an aluminum electrode, 99% decolorization of this compound was achievable under specific conditions: a current density of 100 A/m², an initial pH of 5.5, an electrolyte concentration of 5 mM, and an electrolysis time of 20 minutes. omu.edu.tr The energy consumption for this process was reported as 16.9 kWh/m³. omu.edu.tr Another study corroborated the high removal efficiency, noting a 97.8% dye removal at a current density of 200 A/m² within a 10-minute reaction time. ijcce.ac.ir Generally, aluminum electrodes have been found to be more effective than iron electrodes in terms of both decolorization efficiency and operating costs for this particular dye. omu.edu.tr
Advanced Oxidation Processes (AOPs) , such as Fenton and photo-Fenton processes, have also been investigated for the degradation of Levafix Blue dyes. These methods rely on the generation of highly reactive hydroxyl radicals to break down the complex dye molecules. Research has shown that both Fenton and photo-Fenton processes can achieve approximately 99% removal of contaminants under acidic conditions. journalwes.com The kinetics of this degradation have been monitored using UV-Vis spectrophotometry at the maximum absorption wavelength of 613 nm. journalwes.com
Bioremediation offers a more environmentally friendly approach. The white-rot fungus Irpex lacteus has been shown to effectively decolorize and biodegrade Levafix Blue E-RA, a closely related dye. researchgate.net The mechanism is believed to be enzymatic, with the fungus maintaining its original color after treatment, indicating degradation rather than just adsorption. researchgate.net Similarly, the potential of Aspergillus oryzae has been explored, with studies indicating that the primary mechanism of decolorization is biodegradation, confirmed by UV-visible and FTIR spectra. researchgate.net Inactive Saccharomyces cerevisiae (dried yeast) has also been proposed as a cost-effective biosorbent for Levafix Brilliant Blue, with the process being controlled by physisorption. deswater.com
Coagulation using divalent cations is another area of study. Research using magnesium chloride (MgCl₂) and manganese chloride (MnCl₂) on synthetic textile wastewaters containing Levafix Brilliant Blue EBRA revealed that both are effective, with manganese chloride showing better performance in color removal and reduced residual turbidity. researchgate.net The removal mechanism involves the adsorption of the dye onto precipitating metal hydroxides and oxides. researchgate.net
Material Interaction and Functionalization Research
Understanding the interaction of this compound with various materials is crucial for both its application in dyeing and its removal from wastewater.
Research has been conducted on the adsorption of Levafix Brilliant Blue onto various biosorbents. Studies using inactive Aspergillus oryzae have determined the optimal conditions for decolorizing the dye. researchgate.net The adsorption capacity of both active and inactive forms of the fungus was compared using adsorption isotherm models, with the data fitting well to the Langmuir model. researchgate.net Another study utilized dried Saccharomyces cerevisiae as a biosorbent, examining the influence of parameters like pH, temperature, and initial dye concentration. deswater.comdeswater.com Optimal adsorption was found at pH 3, and the biosorption process was found to follow pseudo-second-order kinetics. deswater.comdeswater.com The thermodynamic analysis indicated that the process is feasible and spontaneous. deswater.com
The interaction of this compound with nanocelluloses has also been a subject of investigation. One study explored the adsorption of various dyes, including Levafix Brilliant Blue EB, onto different types of nanocellulose materials to understand the adsorption mechanisms. acs.org
Analytical Characterization and Mechanistic Inquiry
Detailed analytical characterization and mechanistic studies provide fundamental insights into the behavior of this compound.
The molecular structure of this compound (also known as Reactive Blue 29) has been reported with a molecular formula of C₃₁H₂₅Cl₂N₅Na₂O₉S₂ and a molecular mass of 792.59. researchgate.net
Mechanistic studies into its removal from wastewater have been a key focus. In electrocoagulation, the formation of gelatinous aluminum or iron hydroxides is responsible for the removal of the dye through adsorption and complexation. ijcce.ac.ir In the case of coagulation with divalent cations like MgCl₂ and MnCl₂, the mechanism involves the formation of precipitates such as brucite (Mg(OH)₂) and a mixture of feitknechite (β-MnOOH) and hausmannite (Mn₃O₄), onto which the dye adsorbs. researchgate.net The aggregation dynamics suggest a charge-neutralization mechanism. researchgate.net
The monomer-dimer equilibria of Levafix Brilliant Blue EB, along with other dyes, have been investigated in aqueous solutions. researchgate.net These studies, which utilize techniques like non-linear least-square fitting procedures, help in understanding the aggregation behavior of the dye molecules, which is influenced by factors such as the presence of salts. researchgate.net
Spectroscopic techniques are vital for mechanistic inquiries. UV-Vis spectrophotometry is commonly used to monitor the decolorization kinetics during degradation processes. journalwes.com Fourier-transform infrared (FTIR) spectroscopy has been employed to confirm the biodegradation of the dye by analyzing the functional groups of the biosorbent before and after dye uptake. researchgate.netdeswater.com
Properties
CAS No. |
12225-46-6 |
|---|---|
Molecular Formula |
C7H4ClN3O |
Synonyms |
Levafix Brilliant Blue E-B |
Origin of Product |
United States |
Advanced Methodologies for Environmental Remediation of Levafix Brilliant Blue E B from Aqueous Matrices
Electrochemical Treatment Processes for Levafix Brilliant Blue E-B Decolorization and Removal
Electrochemical methods offer a robust and environmentally compatible alternative to conventional wastewater treatment techniques. These processes utilize electrical energy to drive chemical reactions that can degrade or remove pollutants. For dyes like this compound, electrochemical treatments can achieve high removal efficiencies without the need for harsh chemical additives.
Electrocoagulation (EC) Applications and Efficacy for this compound
Electrocoagulation is an electrochemical process that involves the in-situ generation of coagulants through the dissolution of a sacrificial anode, typically made of aluminum or iron. These metal ions then hydrolyze to form various monomeric and polymeric hydroxide (B78521) species, which can effectively destabilize and aggregate dye molecules, leading to their removal from the solution through precipitation and flotation.
Studies have demonstrated the high efficacy of electrocoagulation for the decolorization of this compound. Research indicates that under optimal conditions, a decolorization efficiency of up to 99% can be achieved, showcasing the potential of this technology for treating textile effluents containing this persistent dye omu.edu.tr. The effectiveness of the process is contingent on a range of operational parameters that must be carefully optimized.
The performance of an electrocoagulation system is governed by several key operational parameters. The optimization of these variables is crucial for maximizing decolorization efficiency while minimizing operational costs, such as energy and electrode consumption.
Current density, the amount of current per unit area of the electrode, is a critical factor in the electrocoagulation process. It directly influences the rate of coagulant generation and bubble production, which in turn affects the speed and efficiency of dye removal. An increase in current density generally leads to a faster and more effective decolorization process. For instance, in the treatment of this compound, increasing the current density from 25 to 100 A/m² has been shown to significantly enhance the decolorization efficiency omu.edu.tr. However, operating at excessively high current densities can lead to increased energy consumption and passivation of the electrodes, making it essential to identify an optimal range for cost-effective treatment eeer.org.
| Current Density (A/m²) | Decolorization Efficiency (%) after 20 min | Energy Consumption (kWh/m³) |
|---|---|---|
| 25 | 85.2 | 4.8 |
| 50 | 95.1 | 9.7 |
| 100 | 99.0 | 16.9 |
The initial pH of the wastewater plays a pivotal role in the electrocoagulation process as it affects the speciation of the metal hydroxides and the surface charge of the dye molecules. For this compound, studies have found that an initial pH of 5.5 is optimal for achieving high decolorization efficiency when using aluminum electrodes omu.edu.tr. At this pH, the formation of aluminum hydroxide flocs is favored, leading to effective dye removal. The pH of the solution tends to change during the process, often stabilizing in the neutral to slightly alkaline range researchgate.net.
The concentration of a supporting electrolyte, such as sodium chloride (NaCl), also impacts the efficiency of the electrocoagulation process. The presence of chloride ions can help to prevent the passivation of the anode and increase the conductivity of the solution, thereby reducing energy consumption. Research on this compound has indicated that an electrolyte concentration of 5 mM NaCl is sufficient to achieve high decolorization rates omu.edu.tr.
| Initial pH | Decolorization Efficiency (%) with Al electrodes | Decolorization Efficiency (%) with Fe electrodes |
|---|---|---|
| 3.0 | 97.5 | 92.1 |
| 5.5 | 99.0 | 94.3 |
| 7.0 | 96.2 | 95.8 |
| 9.0 | 93.8 | 91.5 |
The duration of the electrolysis is another crucial parameter that directly affects the extent of decolorization. As the electrolysis time increases, more coagulant is produced, leading to a higher removal of the dye. For this compound, a significant increase in decolorization is observed within the first 20 minutes of the electrocoagulation process, after which the rate of removal tends to plateau as the majority of the dye has been removed omu.edu.tr. The optimal electrolysis time represents a balance between achieving the desired level of treatment and minimizing energy consumption.
The choice of electrode material is a fundamental aspect of the electrocoagulation process design. Aluminum (Al) and iron (Fe) are the most commonly used materials for sacrificial anodes due to their low cost, availability, and effectiveness.
In the case of this compound removal, comparative studies have shown that aluminum electrodes generally exhibit higher decolorization efficiencies and lower operating costs compared to iron electrodes omu.edu.tr. For example, under optimal conditions (current density of 100 A/m², initial pH of 5.5, and electrolysis time of 20 minutes), aluminum electrodes achieved 99% decolorization, while iron electrodes achieved a slightly lower efficiency of 95.8% under its optimal pH of 7.0 omu.edu.tr. The energy consumption and operating costs associated with aluminum electrodes were also found to be lower omu.edu.tr. The performance difference can be attributed to the different properties of the aluminum and iron hydroxide flocs formed during the process.
| Parameter | Aluminum (Al) Electrode | Iron (Fe) Electrode |
|---|---|---|
| Optimal Initial pH | 5.5 | 7.0 |
| Maximum Decolorization Efficiency (%) | 99.0 | 95.8 |
| Energy Consumption (kWh/m³) at optimal conditions | 16.9 | 28.5 |
| Operating Cost ($/m³) | 2.921 | 3.526 |
Kinetic Investigations of Electrocoagulation Decolorization
The decolorization of dyes via electrocoagulation is a complex process influenced by factors such as current density, pH, and initial dye concentration. Kinetic studies are crucial for understanding the reaction rates and mechanisms, which allows for process optimization. Research on the electrocoagulation of various textile dyes has shown that the removal process often follows specific kinetic models.
For instance, the removal of Acid Red 14 in a simultaneous electrocoagulation/electroflotation system was found to follow pseudo-first-order kinetics. iwaponline.com In this study, the apparent rate constant (k_app) increased from 0.007 to 0.041 min⁻¹ as the current density was enhanced from 10 to 60 mA/cm². iwaponline.com Similarly, a study on a binary mixture of reactive dyes also investigated first and second-order kinetic models to elucidate the removal mechanism. scirp.org While specific kinetic constants for this compound are not detailed in the available literature, a notable study reported a 97.8% removal of this dye using aluminum and iron electrodes at a current density of 200 A/m² within a 10-minute reaction time, indicating a rapid removal process.
Table 1: Kinetic Parameters for Dye Removal by Electrocoagulation
| Dye | Kinetic Model | Current Density (mA/cm²) | Apparent Rate Constant (k_app) (min⁻¹) | Reference |
|---|---|---|---|---|
| Acid Red 14 | Pseudo-first-order | 10 | 0.007 | iwaponline.com |
| Acid Red 14 | Pseudo-first-order | 60 | 0.041 | iwaponline.com |
| This compound | Not Specified | 20 | 97.8% removal in 10 min |
By-product and Sludge Formation Characteristics in EC of this compound
A key advantage of electrocoagulation is that it typically produces less sludge compared to conventional chemical coagulation. mdpi.com The sludge generated primarily consists of the metal hydroxides and oxyhydroxides from the sacrificial electrodes, along with the adsorbed dye molecules. mdpi.com The characteristics of the sludge depend on the electrode material used. Sludge from iron electrodes may display crystalline phases similar to magnetite, while aluminum-derived sludge is often more amorphous. mdpi.com
The elemental composition of sludge from textile wastewater treatment has been found to be predominantly iron (if Fe electrodes are used), with smaller amounts of magnesium, silicon, and calcium. mdpi.com In one study on Acid Red 14, the sludge produced had a Total Suspended Solids (TSS) of 15,050 mg/L, with a volume of 20 mL per liter of treated wastewater. iwaponline.com Minimizing sludge production is a critical aspect of process optimization, and some studies have noted that operating at a neutral pH can lead to minimum sludge generation during the treatment of reactive dyes. neptjournal.com Information regarding the specific organic by-products from the partial degradation of the this compound molecule during electrocoagulation is not extensively detailed in the available research.
Electroflotation and Combined Electrochemical Systems
This technique is often combined with electrocoagulation in a single reactor, creating a highly efficient simultaneous electrocoagulation/electroflotation (ECF) system. iwaponline.comscirp.org In such systems, the electro-generated coagulants form flocs with the dye pollutants, and the co-produced gas bubbles facilitate their removal by flotation. This combined approach is generally faster and more efficient than processes relying on sedimentation. scirp.org
The advantages of electroflotation include the generation of fine, uniformly dispersed bubbles that increase the contact area between the flocs and bubbles, leading to efficient and rapid clarification. journal-aprie.com ECF systems also produce less sludge and are amenable to automation. journal-aprie.com Studies on real textile wastewater containing a mix of disperse and reactive dyes in a pilot-scale external-loop airlift reactor demonstrated the effectiveness of ECF, achieving high decolorization and COD reduction efficiencies. scirp.org
Advanced Oxidation Processes (AOPs) for this compound Degradation and Mineralization
Advanced Oxidation Processes (AOPs) are characterized by the generation of highly reactive oxygen species (ROS), most notably the hydroxyl radical (•OH). These radicals are powerful, non-selective oxidizing agents that can degrade complex organic molecules into simpler, less toxic compounds, and ultimately mineralize them to CO₂, water, and inorganic ions.
Fenton and Photo-Fenton Processes for this compound
The Fenton process involves the reaction between ferrous ions (Fe²⁺) and hydrogen peroxide (H₂O₂) under acidic conditions to produce hydroxyl radicals. The photo-Fenton process enhances this reaction by using UV or visible light, which promotes the photoreduction of ferric ions (Fe³⁺) back to Fe²⁺, thereby regenerating the catalyst and producing additional hydroxyl radicals.
Role of Oxidant Concentration (e.g., H₂O₂)
The concentration of hydrogen peroxide is a critical parameter in Fenton and photo-Fenton systems. The degradation rate of the target pollutant generally increases with H₂O₂ concentration up to an optimal level. This is because a higher concentration of H₂O₂ leads to a greater generation of hydroxyl radicals.
Impact of Metal Catalyst Concentration (e.g., Fe²⁺)
The concentration of the ferrous ion catalyst also plays a crucial role in the degradation kinetics. Similar to the oxidant, the dye removal rate increases with the Fe²⁺ concentration up to an optimal point. The catalyst is essential for the decomposition of H₂O₂ into hydroxyl radicals.
Table 2: Effect of Reagent Concentration on Levafix Brilliant Blue Degradation
| Process | Parameter | Observation | Reference |
|---|---|---|---|
| Fenton/Photo-Fenton | H₂O₂ Concentration | Efficiency increases with dosage up to an optimal point. Excess H₂O₂ has a scavenging effect. | scirp.orgscirp.org |
| Fenton/Photo-Fenton | Fe²⁺ Concentration | Efficiency increases with dosage up to an optimal point. Excess Fe²⁺ has a scavenging effect, leading to reaction inhibition. | scirp.org |
Adsorption and Biosorption Technologies for this compound Removal
Adsorption is regarded as an effective and economical technology for removing dyes from wastewater due to its high efficiency, simple design, and ease of operation. mdpi.comnih.gov A wide variety of low-cost materials have been investigated for their potential to adsorb this compound and other similar reactive dyes.
Yeast Biomass: Dried Saccharomyces cerevisiae has been studied as a biosorbent for Levafix Brilliant Blue. deswater.comdeswater.com Optimal conditions for maximum sorption were found to be a pH of 3, a temperature range of 30°C–45°C, and a contact time of 10–15 minutes. deswater.comdeswater.com The Langmuir isotherm model best described the equilibrium data, with a calculated maximum biosorption capacity of 172 mg/g at 30°C. deswater.comdeswater.com The process was determined to be feasible, spontaneous, and controlled by physisorption. deswater.com
Agricultural Waste: Various agricultural byproducts have proven to be effective adsorbents.
Vine Stem Waste: This material was used to remove Levafix Brilliant Blue, with the Langmuir model fitting the experimental data well. researchgate.net The maximum adsorption capacity was found to be 45.5 mg/g. researchgate.net
Walnut Shells: Activated carbon derived from walnut shells has been used to adsorb brilliant blue dye. nih.govijates.com The process is influenced by parameters such as pH, initial dye concentration, and adsorbent dosage. ijates.com For Remazol Brilliant Blue-R, HNO3-treated walnut shell carbon achieved a maximum monolayer adsorption capacity of 54.38 mg/g. nih.gov
Date Palm Pits: Untreated date palm pit (DPP) waste has been used to adsorb SBL dye, showing a maximum adsorption capacity of 110 mg/g.
Chitosan-Biochar Composites: To enhance the performance and recyclability of adsorbents, composite materials have been developed. Chitosan–biochar hydrogel beads (CBHBs) were fabricated for the removal of Reactive Brilliant Blue. mdpi.com The adsorption was pH-dependent, with the highest capacity observed at pH 2. The maximum monolayer adsorption capacity was determined to be 140.74 mg/g at 298.15 K. mdpi.com
Activated Carbon: H-type activated carbon has been shown to be effective in removing anionic reactive dyes like Levafix Brilliant Blue E-4BA. researchgate.net The adsorption capacity from a single-solute solution was high (0.25-0.42 mmol/g), though this was reduced in the presence of other dyes due to competition for active sites. researchgate.net
Table 3: Comparison of Adsorbent Materials for Brilliant Blue Dyes
| Adsorbent Material | Dye | Max. Adsorption Capacity | Optimal pH | Reference |
| Saccharomyces cerevisiae | Levafix Brilliant Blue | 172 mg/g (at 30°C) | 3 | deswater.comdeswater.com |
| Vine Stem Waste | Levafix Brilliant Blue | 45.5 mg/g | 2 | researchgate.netresearchgate.net |
| Chitosan-Biochar Beads | Reactive Brilliant Blue | 140.74 mg/g | 2 | mdpi.com |
| Date Palm Pits | SBL Dye | 110 mg/g | N/A | |
| H-Type Activated Carbon | Levafix Brilliant Blue E-4BA | 0.25-0.42 mmol/g | 5-6 | researchgate.net |
| HNO₃-Treated Walnut Shell | Remazol Brilliant Blue-R | 54.38 mg/g | 1.5 | nih.gov |
Adsorption Equilibrium Modeling (e.g., Langmuir, Freundlich Isotherms)
To quantify the adsorption capacity and understand the interaction between the dye and the adsorbent surface, equilibrium data are often analyzed using isotherm models.
The Langmuir isotherm assumes monolayer adsorption onto a homogeneous surface with a finite number of identical sites. neptjournal.commdpi.com The Freundlich isotherm is an empirical model that describes multilayer adsorption on a heterogeneous surface. deswater.comneptjournal.com
In the case of Levafix Brilliant Blue biosorption onto dried Saccharomyces cerevisiae, the Langmuir model provided a better fit than the Freundlich model, indicating a monolayer adsorption process. deswater.com Similarly, the adsorption of the analogous Levafix Brilliant Blue E-4BA on activated carbon was also well-described by the Langmuir model. researchgate.net
Table 1: Langmuir and Freundlich Isotherm Constants for Levafix Brilliant Blue Adsorption
Adsorption Kinetic Studies
Adsorption kinetics describe the rate of dye uptake and provide insights into the mechanism of adsorption. Common models used to analyze kinetic data include the pseudo-first-order and pseudo-second-order models. researchgate.netphytopharmajournal.com
The pseudo-first-order model suggests that the rate of adsorption is proportional to the number of available sites. The pseudo-second-order model implies that the rate-limiting step is chemisorption involving valence forces through sharing or exchange of electrons. researchgate.netmdpi.commdpi.com
For the biosorption of Levafix Brilliant Blue onto Saccharomyces cerevisiae, the experimental data were best described by the pseudo-second-order kinetic model, with a high correlation coefficient (R² = 1). deswater.com This indicates that the adsorption process is likely controlled by chemisorption. deswater.com
Table 2: Kinetic Model Parameters for Levafix Brilliant Blue Adsorption
Influencing Factors on Adsorption Performance
The efficiency of the adsorption process is governed by several operational parameters:
pH: The pH of the solution is a critical factor, as it affects the surface charge of the adsorbent and the ionization of the dye molecule. researchgate.net For the anionic Levafix Brilliant Blue dye, adsorption is generally favored at lower pH values. Studies using Saccharomyces cerevisiae found the optimal pH to be 3, achieving a 94% decolorization efficiency. deswater.com As the pH increases, the adsorbent surface becomes more negatively charged, leading to electrostatic repulsion with the anionic dye molecules and a decrease in removal efficiency. deswater.comresearchgate.net Similarly, the best removal of Levafix Brilliant Blue using vine stem waste was observed at pH 2. researchgate.net
Initial Dye Concentration: The initial concentration of the dye influences the adsorption capacity. An increase in the initial dye concentration generally leads to an increase in the amount of dye adsorbed per unit mass of the adsorbent (qₑ) until the active sites on the adsorbent surface become saturated. deswater.commdpi.com
Adsorbent Dosage: The percentage of dye removal increases with an increase in the adsorbent dosage, which is attributed to the greater availability of active sites. researchgate.net However, the amount of dye adsorbed per unit mass of adsorbent (qₑ) may decrease with increasing dosage due to the unsaturation of adsorption sites. researchgate.net
Contact Time: The removal of dye is rapid in the initial stages of contact and then slows down as it approaches equilibrium. srce.hr For the biosorption of Levafix Brilliant Blue by S. cerevisiae, equilibrium was reached within 10-15 minutes. deswater.com
Temperature: The effect of temperature indicates whether the adsorption process is endothermic or exothermic. For Levafix Brilliant Blue biosorption on S. cerevisiae, the optimal temperature range was found to be 30°C–40°C. deswater.com A slight decrease in adsorption was noted at 50°C, suggesting the process might be exothermic. deswater.comresearchgate.net
Coagulation and Flocculation Mechanisms for this compound Removal
Coagulation and flocculation are effective physicochemical treatment processes for removing suspended and colloidal particles, including dyes, from wastewater. researchgate.net
Divalent cations such as magnesium chloride (MgCl₂) and manganese chloride (MnCl₂) have been successfully used as coagulants to treat synthetic wastewaters containing Levafix Brilliant Blue EBRA. nih.govresearchgate.net Both coagulants were found to be effective in treating the alkaline effluents typical of textile dyeing processes. nih.gov
Research indicates that MnCl₂ achieves better performance in color removal, residual turbidity, and settled volume compared to MgCl₂. nih.govresearchgate.net The removal mechanism involves a combination of precipitation and adsorption. nih.govafricaresearchconnects.com When added to the alkaline wastewater, MgCl₂ forms brucite (Mg(OH)₂) particles, while MnCl₂ forms a mixture of feitknechite (β-MnOOH) and hausmannite (Mn₃O₄). nih.gov The Levafix Brilliant Blue dye then adsorbs onto the surface of these freshly formed precipitates. nih.govafricaresearchconnects.com The aggregation of these particles is driven by a charge-neutralization mechanism, leading to the effective removal of the dye from the solution. nih.govafricaresearchconnects.com The presence of other dyeing auxiliary chemicals in the wastewater can significantly increase the amount of coagulant required for effective treatment. nih.gov
Role of Dyeing Auxiliaries on Coagulation Efficiency
The efficiency of coagulation for removing this compound from aqueous matrices is significantly impacted by the presence of dyeing auxiliaries. These chemicals, which are essential components of the dyeing process, can increase the required dosage of coagulants needed to effectively treat the textile effluent researchgate.net.
Research using divalent cation-based coagulants, such as magnesium chloride and manganese chloride, to treat synthetic wastewaters containing Levafix Brilliant Blue EBRA has demonstrated this effect. The study performed jar-tests both with and without the addition of auxiliary dyeing chemicals to assess their impact researchgate.net. The findings indicated that the presence of these auxiliaries substantially increases the coagulant demand necessary to achieve the desired level of color removal researchgate.net. This is a critical consideration for the design and operation of wastewater treatment facilities in the textile industry, as the composition of the effluent can vary, affecting treatment efficacy and operational costs. While both magnesium and manganese chloride were effective, manganese chloride showed better performance in terms of color removal and residual turbidity researchgate.net.
Biological Degradation Approaches for this compound
Biological methods present a cost-effective and environmentally friendly alternative for the remediation of water contaminated with this compound researchgate.net. These approaches utilize the metabolic activities of microorganisms or plants to break down or remove the dye. Fungi, in particular, are noted for their ability to effectively degrade and mineralize dyes through enzymatic processes researchgate.net.
Microbial Decolorization Studies (e.g., Aspergillus oryzae)
Fungi, especially white-rot fungi, are considered among the most efficient microorganisms for dye degradation researchgate.net. The fungus Aspergillus oryzae has been a subject of study for its potential in decolorizing textile dyes. The mechanisms involved in fungal decolorization can include enzymatic biodegradation, biosorption onto the mycelial surface, or bioaccumulation within the biomass researchgate.net.
Studies on Aspergillus oryzae have shown its capability to decolorize various dyes. For instance, laccase from A. oryzae was able to remove 26% of Rimazol Brilliant Blue R (RBBR) after 30 minutes of incubation without a mediator nih.gov. In another study, inactive Aspergillus oryzae was used for the biosorption of Levafix Brilliant Blue, demonstrating that the process is pH-sensitive, with efficiency tending to decrease as the pH value increases due to electrostatic repulsion between the negatively charged biomass surface and the anionic dye researchgate.net.
Research on a specific strain, Aspergillus oryzae RH1, identified from fermented miso, demonstrated significant decolorization performance for a commercial blue textile dye (Reactive Violet 5) researchgate.netnorthumbria.ac.uk. The study utilized response surface methodology (RSM) to optimize conditions for decolorization. The findings revealed that biosorption played a significant role in the decolorization process by this strain researchgate.netnorthumbria.ac.uk.
Table 1: Optimized Conditions for Blue Textile Dye Decolorization by Aspergillus oryzae RH1
| Parameter | Optimized Condition | Decolorization Performance | Reference |
|---|---|---|---|
| Whole Fungus | |||
| Temperature | 33°C | 92.33% | researchgate.netnorthumbria.ac.uk |
| pH | 6.2 | researchgate.netnorthumbria.ac.uk | |
| Dye Concentration | 200 ppm | researchgate.netnorthumbria.ac.uk | |
| Incubation Period | 6 days | researchgate.netnorthumbria.ac.uk | |
| Enzymatic Catalysis (Peroxidase) | |||
| Temperature | 51°C | 48.95% | researchgate.netnorthumbria.ac.uk |
| pH | 3.0 | researchgate.netnorthumbria.ac.uk |
This interactive table summarizes the optimal conditions identified for dye decolorization using the whole fungus and its secreted peroxidase enzyme.
Bioremediation Potential with Activated Sludge and Phytoremediation (e.g., Duckweed)
Bioremediation strategies for dye removal also include the use of activated sludge systems and phytoremediation. However, studies have indicated that Brilliant Blue dyes can be highly resistant to short-term biodegradation, even in the presence of activated sludge microorganisms and various additives like activated carbon or graphene oxide nih.gov.
Phytoremediation, which uses plants to remove pollutants, has been explored as a green technology for treating dye-contaminated water. Duckweed (Lemna minor) is a small aquatic plant that has shown potential for this purpose. Research on Methylene Blue, another common textile dye, demonstrated that Lemna minor could achieve significant color removal. In one study, 2 grams of duckweed exposed to 50 mg/L of Methylene Blue solution achieved an 80.56% removal rate within 24 hours nih.govresearchgate.net. The removal efficiency was found to be dependent on the contact time, with increased exposure leading to higher decolorization nih.govresearchgate.net.
The mechanism of dye removal by duckweed involves both sorption to the plant surface and potential degradation by enzymes produced by the plant researchgate.net. However, the dye can have a negative impact on the plant's growth. The relative growth rate (RGR) of L. minor was observed to decrease in the presence of Methylene Blue compared to a control group nih.govresearchgate.net. Similarly, another study found that the growth of L. minor was strongly inhibited after exposure to Brilliant Blue spezial researchgate.net.
Table 2: Phytoremediation of Methylene Blue (50 mg/L) by Lemna minor
| Time (hours) | Absorbance (at 665 nm) | Removal Percentage (%) |
|---|---|---|
| 0 | 3.27 | 0 |
| 0.5 | 2.87 | 12.23 |
| 1 | 2.53 | 22.63 |
| 2 | 2.15 | 34.25 |
| 3 | 1.83 | 44.04 |
| 4 | 1.55 | 52.60 |
| 5 | 1.21 | 62.99 |
| 6 | 0.94 | 71.25 |
This interactive table shows the progressive removal of Methylene Blue dye from water by Duckweed (Lemna minor) over a 24-hour period, based on data from referenced studies nih.govresearchgate.net.
Assessment of Biodegradability and Resistance to Biological Treatment
The biodegradability of reactive dyes like this compound is a complex issue. The chemical structure of these dyes often confers high stability, making them resistant to degradation under environmental conditions nih.gov. Experimental data has shown that Brilliant Blue dyes are particularly resistant to biodegradation in short-term experiments involving activated sludge microorganisms nih.gov.
While complete mineralization is the ultimate goal of biological treatment, many processes result in decolorization through the breakdown of the dye's chromophore without fully degrading the molecule. The success of biological treatment is highly dependent on the specific microorganism or plant used and the operational conditions. For example, while some fungi like Aspergillus oryzae show high decolorization percentages under optimized conditions, the efficiency can be significantly lower under other circumstances nih.govresearchgate.netnorthumbria.ac.uk.
The resistance of these dyes is also evident in phytoremediation studies, where toxic effects on the plants, such as inhibited growth, have been observed researchgate.netnih.gov. This indicates that while these biological systems have potential, the inherent stability and potential toxicity of the dye molecule pose significant challenges to effective and sustainable treatment.
Advanced Analytical and Spectroscopic Investigations of Levafix Brilliant Blue E B
Spectrophotometric and Chromatographic Techniques for Quantitative and Qualitative Analysis
UV-Visible Spectrophotometry for Concentration Monitoring and Kinetic Studies
UV-Visible spectrophotometry is a primary technique for the quantitative analysis of Levafix Brilliant Blue E-B in aqueous solutions. The method relies on measuring the absorbance of light by the dye's chromophores at its wavelength of maximum absorbance (λmax). For this compound, this peak is typically observed around 613 nm. imist.ma By monitoring the decrease in absorbance at this wavelength over time, researchers can effectively track the discoloration of the dye solution, which serves as a proxy for its degradation or removal.
This technique is fundamental in kinetic studies aimed at understanding the efficiency and rate of various treatment processes, such as advanced oxidation processes (AOPs) or biosorption. For instance, in studies investigating the efficacy of Fenton and photo-Fenton processes, UV-Vis spectrophotometry was used to monitor the discoloration kinetics. imist.ma The removal rate is calculated from the change in absorbance, allowing for the evaluation of parameters like pH, catalyst concentration, and light intensity on the degradation efficiency. imist.ma Similarly, in biosorption studies using adsorbents like dried Saccharomyces cerevisiae, a UV-visible spectrophotometer is employed to measure the remaining dye concentration in the solution at various time intervals, providing data to assess the adsorption mechanism and capacity. researchgate.net
Table 1: Parameters for UV-Visible Spectrophotometric Analysis of this compound
| Parameter | Value/Description | Application | Source(s) |
| Wavelength of Maximum Absorbance (λmax) | 613 nm | Used for quantitative measurement of dye concentration. | imist.ma |
| Application | Discoloration kinetic studies | Monitoring the rate of dye removal in treatment processes. | imist.maresearchgate.net |
| Methodology | Samples are collected at different time intervals, and their absorbance is measured. The removal rate is calculated based on the decrease in absorbance. | Determining the efficiency of processes like Fenton, photo-Fenton, and biosorption. | imist.maresearchgate.net |
Liquid Chromatography-Mass Spectrometry (LC-MS) for Degradation Product Identification
While UV-Visible spectrophotometry tracks the disappearance of the parent dye molecule, it does not provide information about the intermediate or final byproducts of degradation. Liquid Chromatography-Mass Spectrometry (LC-MS) is a powerful analytical tool employed for this purpose. It separates the components of a complex mixture (the treated dye solution) and provides mass information that helps in the structural elucidation of the degradation products.
In the context of reactive dyes similar to this compound, the degradation process, particularly through AOPs, involves the breakdown of the complex dye structure into smaller, often colorless, organic molecules. LC-MS analysis is crucial for identifying these transformation products. The process involves separating the degradation products using a liquid chromatograph and then introducing them into a mass spectrometer. nih.gov The mass spectrometer provides the mass-to-charge ratio (m/z) of the parent ions and their fragmentation patterns, which are used to deduce the molecular structures of the byproducts. nih.govnih.gov Although specific degradation pathways for this compound are not detailed in the provided search results, the general approach for other azo dyes involves the cleavage of the azo bond (–N=N–), leading to the formation of aromatic amines and other smaller organic compounds. researchgate.net
Vibrational and Surface Characterization Methods
Fourier Transform Infrared (FTIR) Spectroscopy for Structural Changes Post-Treatment
Fourier Transform Infrared (FTIR) spectroscopy is a valuable technique for identifying the functional groups present in a molecule and observing changes in these groups after treatment. In studies involving the removal of this compound by adsorption, FTIR is used to analyze the surface of the adsorbent before and after the process. By comparing the spectra, researchers can identify which functional groups on the adsorbent's surface are involved in the binding of the dye molecules.
For example, in a study using vine stem waste as a biosorbent for this compound, Attenuated Total Reflectance (ATR)-IR spectra (a variant of FTIR) were used to identify the functional groups of the biosorbent. researchgate.net Changes in the position or intensity of peaks corresponding to groups like hydroxyl (–OH), carboxyl (–COOH), and amine (–NH2) after dye adsorption would indicate their participation in the adsorption mechanism. This information helps to confirm whether the removal mechanism is physical adsorption, chemisorption, or a combination of both.
Zeta Potential Measurements for Adsorbent Surface Charge Analysis
The interaction between a dye molecule and an adsorbent surface in an aqueous solution is significantly influenced by the surface charge of both entities. Zeta potential measurement is an electrokinetic technique used to determine the magnitude of the electrostatic charge at the solid-liquid interface. nih.gov This analysis is critical for understanding the adsorption mechanism of ionic dyes like this compound.
The surface charge of an adsorbent often varies with the pH of the solution. By measuring the zeta potential of an adsorbent, such as vine stem, across a range of pH values, it was found that the surface was negative over the entire tested pH range. researchgate.net this compound is an anionic dye, meaning it carries a negative charge in solution. The observation that optimal adsorption occurred at a low pH (pH 2) can be explained by zeta potential analysis. researchgate.net At low pH, the adsorbent surface becomes less negative (or more protonated), reducing the electrostatic repulsion between the negatively charged adsorbent surface and the anionic dye molecules, thereby facilitating adsorption. researchgate.net
Table 2: Influence of pH on Adsorbent Surface and Dye Removal
| Adsorbent | pH | Zeta Potential/Surface Charge | Effect on this compound Adsorption | Source(s) |
| Vine Stem Waste | Varied | Negative across all tested pH values. | Best removal observed at pH 2. | researchgate.netresearchgate.net |
| Vine Stem Waste | High pH | Increased negativity due to OH- groups. | Decreased adsorption due to increased electrostatic repulsion. | researchgate.net |
Scanning Electron Microscopy (SEM) for Morphological Analysis of Adsorbents
Scanning Electron Microscopy (SEM) is a high-resolution imaging technique used to study the surface topography and morphology of solid materials. In the context of dye removal, SEM is employed to visualize the physical structure of an adsorbent before and after it has been used to treat a solution of this compound.
SEM images of an adsorbent prior to use can reveal its surface characteristics, such as porosity, texture, and the presence of cavities, which are all important for adsorption capacity. researchgate.net After the adsorption process, SEM analysis can show noticeable changes in the surface morphology. The pores may appear filled or the surface may look smoother and more covered, providing direct visual evidence that the dye molecules have been adsorbed onto the material's surface. This qualitative analysis complements other techniques by confirming the physical interaction between the dye and the adsorbent. researchgate.net
Reaction Kinetics and Mechanistic Pathways of Levafix Brilliant Blue E B Transformation
Kinetic Modeling of Degradation and Removal Processes
Kinetic modeling provides a quantitative framework for describing the rate at which Levafix Brilliant Blue E-B is degraded or adsorbed. This involves analyzing experimental data to determine key parameters that define the efficiency and mechanism of the transformation process.
The degradation of azo dyes often follows specific reaction orders, which describe how the rate of reaction is influenced by the concentration of the reactants. For many advanced oxidation and photocatalytic processes, the degradation kinetics of dyes like this compound can be effectively described by a pseudo-first-order model. elsevierpure.comlew.ro
In the context of Advanced Oxidation Processes (AOPs), the rate of dye degradation is highly dependent on the concentration of potent oxidizing species, such as hydroxyl radicals. For instance, in the Photo-Fenton degradation of Levafix Blue, the process has been shown to be highly effective, achieving 89% degradation within the first five minutes and complete removal in 20 minutes under optimized conditions. imist.ma The degradation rate constant in such systems is influenced by various factors including the intensity of light, pH, and the concentration of Fenton reagents (Fe²+ and H₂O₂). lew.roimist.ma The degradation of similar brilliant blue dyes has been found to follow apparent first-order kinetics, with the rate constants varying significantly depending on the specific AOP employed. lew.ro
Table 1: Degradation Rates for Levafix Blue in Different AOPs This table is interactive. Users can sort and filter the data.
| Treatment Process | Degradation Achieved | Time | Reference |
|---|---|---|---|
| Photolysis | 16% | 60 min | imist.ma |
| Fenton | 64% | Not specified | imist.ma |
| Photo-Fenton | 89% | 5 min | imist.ma |
In removal processes involving adsorption, the rate at which the dye binds to the adsorbent is commonly analyzed using pseudo-first-order and pseudo-second-order kinetic models. researchgate.netresearchgate.net These models help to elucidate the nature of the adsorption process. The pseudo-first-order model typically describes the initial stages of adsorption, where the process is controlled by diffusion, while the pseudo-second-order model often provides a better fit for the entire process, suggesting that chemisorption is the rate-limiting step. researchgate.netphytopharmajournal.com
Numerous studies on the adsorption of various dyes have demonstrated that the pseudo-second-order model frequently offers a superior description of the experimental data compared to the pseudo-first-order model. scialert.netmdpi.com This indicates that the rate-limiting step may be chemical adsorption involving valence forces through the sharing or exchange of electrons between the adsorbent and the dye molecule. researchgate.net For the adsorption of brilliant blue dyes, data has been successfully fitted to a pseudo-second-order kinetic model, reinforcing the applicability of this model for understanding the adsorption dynamics of such compounds. rsc.org
Table 2: Comparison of Kinetic Adsorption Models This table is interactive. Users can sort and filter the data.
| Kinetic Model | Key Assumption | Often Describes | Reference |
|---|---|---|---|
| Pseudo-First-Order | Adsorption rate is proportional to the number of unoccupied sites. | Physisorption, initial adsorption stages. | phytopharmajournal.com |
Elucidation of Degradation Mechanisms in Advanced Oxidation Processes
Advanced Oxidation Processes (AOPs) are highly effective for the degradation of recalcitrant organic pollutants like this compound. These methods rely on the in-situ generation of highly reactive chemical species, primarily the hydroxyl radical (•OH), which non-selectively attack the dye molecule, leading to its eventual mineralization.
Hydroxyl radicals (•OH) are extremely powerful and non-selective oxidizing agents, making them central to the efficacy of most AOPs. mdpi.commdpi.com In Fenton-based processes (Fenton, photo-Fenton, electro-Fenton), •OH radicals are generated through the reaction of hydrogen peroxide (H₂O₂) with ferrous ions (Fe²⁺). lew.ronih.gov The presence of light, particularly UV irradiation, can significantly enhance the generation of •OH radicals, accelerating the degradation of the dye. imist.ma
The mechanism of degradation involves the attack of these hydroxyl radicals on the chromophoric groups of the this compound molecule. This initial attack breaks down the complex aromatic structure, leading to decolorization. Subsequent reactions with •OH radicals result in the formation of smaller organic intermediates, such as organic acids, which are then further oxidized, ideally to carbon dioxide, water, and inorganic ions. nih.gov The efficiency of •OH generation and, consequently, dye degradation is highly dependent on factors like pH, with acidic conditions generally favoring the Fenton reaction. lew.romdpi.com
Electrochemical AOPs offer a versatile approach for treating dye-laden wastewater. These methods can involve direct and indirect oxidation pathways. researchgate.net In direct anodic oxidation, the this compound molecule is oxidized directly at the anode surface. In indirect oxidation, reactive species such as hydroxyl radicals or active chlorine species (in the presence of chloride ions) are electrochemically generated in the solution, which then carry out the oxidation of the dye. researchgate.netelectrochemsci.org
For reactive blue dyes, electrochemical oxidation on anodes like platinum or boron-doped diamond (BDD) has been shown to be effective. elsevierpure.comelectrochemsci.org The process involves the generation of hydroxyl radicals from water oxidation at the anode surface, which then attack the dye molecules. electrochemsci.org The reaction pathway for some reactive blue dyes involves a two-electron transfer to an amine group, leading to an imide derivative. sigmaaldrich.com Synergistic effects between direct surface oxidation and indirect oxidation by generated agents can dramatically increase the reaction rates, leading to rapid color and COD (Chemical Oxygen Demand) removal. researchgate.net Coagulation can also play a role, particularly in processes where microbubbles are used, which can enhance the effectiveness of coagulants and promote the removal of dye particles. mdpi.comresearchgate.net
Photocatalysis is an AOP that utilizes a semiconductor catalyst (e.g., TiO₂, ZnO) and a light source (e.g., UV or visible light) to degrade pollutants. nih.gov When the semiconductor absorbs photons with energy equal to or greater than its band gap, an electron-hole pair (e⁻/h⁺) is generated. mdpi.com
The degradation mechanism proceeds via several steps:
Charge Separation: The photogenerated electrons move to the conduction band, while the holes remain in the valence band.
Reactive Species Production: The valence band holes (h⁺) are powerful oxidants and can directly oxidize the dye molecule adsorbed on the catalyst surface. They can also react with water or hydroxide (B78521) ions to produce highly reactive hydroxyl radicals (•OH).
Electron Reactions: The conduction band electrons (e⁻) can react with dissolved oxygen molecules to form superoxide (B77818) radical anions (•O₂⁻), which can further react to produce other reactive oxygen species, including •OH radicals. researchgate.net
These generated reactive species, particularly the hydroxyl radicals, then attack and degrade the this compound molecule, breaking it down into less harmful intermediates and ultimately leading to mineralization. nih.gov The efficiency of the photocatalytic process is influenced by factors such as catalyst loading, light intensity, and pH. nih.gov
Mechanisms of Adsorption and Biosorption Interactions
The transformation and removal of this compound from aqueous solutions through adsorption and biosorption involve complex interactions between the dye molecule and the surface of the adsorbent. The efficacy of these interactions is governed by a combination of physical and chemical mechanisms, which are largely influenced by the properties of the adsorbent and the physicochemical conditions of the solution.
Surface Adsorption Mechanisms (Physical vs. Chemical Adsorption)
The binding of this compound to an adsorbent surface can be broadly categorized as either physical adsorption (physisorption) or chemical adsorption (chemisorption). The dominant mechanism is determined by the nature of the forces between the dye molecules and the adsorbent's active sites.
Research into the biosorption of this compound using various materials has provided insights into these mechanisms. A key method for distinguishing between physisorption and chemisorption is through the analysis of thermodynamic parameters, such as the Gibbs free energy change (ΔG°) and the mean free energy of adsorption (E) derived from isotherm models.
Chemical Adsorption: This mechanism involves the formation of a chemical bond (e.g., covalent or ionic) between the dye molecule and the adsorbent surface, resulting in a stronger and often irreversible interaction. While physisorption appears to be the primary mechanism in many biosorption studies of this dye, the contribution of chemisorption cannot be entirely ruled out, especially with chemically modified adsorbents or under specific conditions where strong ionic bonds may form.
The nature of the adsorbent itself plays a crucial role. For instance, in the case of lignocellulosic adsorbents, both the surface charge and the presence of specific functional groups are significant factors in the adsorption process, suggesting a combination of interaction types. researchgate.net This contrasts with adsorbents like activated carbon, where the adsorption mechanism is predominantly physical. researchgate.net
**Table 1: Thermodynamic and Isotherm Parameters for this compound Biosorption on *Saccharomyces cerevisiae***
| Parameter | Value | Implication for Mechanism | Source |
| Gibbs Free Energy (ΔG°) | 0 to -20 kJ/mol | Indicates a spontaneous and feasible process characteristic of physisorption. | deswater.comdeswater.com |
| Mean Free Energy (E) | 0.4 kJ/mol | A value less than 8 kJ/mol strongly suggests a physical adsorption process. | deswater.comdeswater.com |
Role of Electrostatic Interactions and Hydrogen Bonding
Among the forces driving the adsorption of this compound, electrostatic interactions and hydrogen bonding are particularly significant, especially in biosorption systems.
Electrostatic Interactions: As an anionic dye, this compound carries a negative charge in solution due to its sulfonate groups. Consequently, the surface charge of the adsorbent, which is highly dependent on the solution's pH, is a critical factor. The predominant mechanism for the biosorption of this compound onto biomass such as Saccharomyces cerevisiae is considered to be electrostatic attraction. deswater.comresearchgate.net
At acidic pH values (e.g., pH 2-3), the surface of many biosorbents becomes protonated, acquiring a net positive charge. deswater.comresearchgate.net This creates a strong electrostatic attraction between the positively charged adsorbent surface and the negatively charged anionic dye molecules, leading to high adsorption efficiency. deswater.comresearchgate.net As the pH increases, the adsorbent surface tends to become more negatively charged due to the deprotonation of functional groups. This results in increased electrostatic repulsion between the adsorbent and the dye, causing a significant decrease in adsorption capacity. deswater.comresearchgate.netresearchgate.net This pH-dependent behavior is a hallmark of an adsorption process governed by electrostatic interactions.
Table 2: Effect of pH on the Adsorption Capacity of this compound on Various Adsorbents
| Adsorbent | pH | Adsorption Capacity (mg/g) | Observation | Source |
| Saccharomyces cerevisiae | 3 | 109 | Maximum adsorption at acidic pH due to electrostatic attraction. | deswater.com |
| Saccharomyces cerevisiae | 4 | 65 | Adsorption decreases as pH increases. | deswater.com |
| Saccharomyces cerevisiae | 7 | < 65 | Continued decrease in adsorption due to electrostatic repulsion. | deswater.com |
| Vine Stem Waste | 2 | 45.5 | Optimal removal observed at highly acidic pH. | researchgate.netresearchgate.netresearchgate.net |
| Inactive Aspergillus oryzae | - | 66 | High capacity noted, with similar pH-dependent trends observed. | researchgate.net |
Interactions of Levafix Brilliant Blue E B with Textile Substrates and Modified Materials
Research on Dye-Fiber Interactions in Modified Cotton Systems
Chemical modification of cotton is a promising approach to improve the efficiency of the reactive dyeing process. nih.gov By introducing positively charged functional groups into the cellulose (B213188) structure, the electrostatic barrier between the fiber and the anionic dye is overcome, leading to enhanced dye uptake and fixation, often in the absence of salt. hilarispublisher.comresearchgate.net
Pretreatment of cotton fabrics to introduce cationic sites is a widely researched strategy for improving the dyeability of cotton with anionic reactive dyes. hilarispublisher.com This process, known as cationization, alters the surface charge of the cotton from negative to positive, which increases the substantivity and reactivity of the fibers toward reactive dyes. wikipedia.orgresearchgate.net This modification allows for salt-free or low-salt dyeing, significantly reducing the total dissolved solids (TDS) in the dyeing effluent. wikipedia.org
Cationic polymers are frequently used to modify cotton fibers. These agents introduce positively charged sites that can form ionic bonds with anionic dyes. researchgate.net
Polyepichlorohydrin-Dimethylamine (PECH-amine): Pretreatment of cotton with PECH-amine derivatives produces a modified fiber that can be dyed effectively with reactive dyes under neutral conditions with little to no salt. ncl.edu.twresearchgate.net This treatment introduces cationic groups into the cotton, which improves both the substantivity and reactivity of the fiber. ncl.edu.tw Research has shown that cotton treated with PECH-amine exhibits improved color yield and high wash fastness when dyed with reactive dyes like Levafix Brilliant Blue E-B. ncl.edu.twresearchgate.net The molecular mass and nitrogen content of the PECH-amine agent can influence the final color yield and fixation on the treated cotton. ncl.edu.tw
Polyamide-Epichlorohydrin (PAE) Derivatives: PAE resins are another class of chemicals used for the surface modification of cellulose to achieve salt-free dyeing. researchgate.net Pretreatment with PAE resins, such as Hercosett 125, renders the cotton fiber dyeable with reactive dyes under neutral pH conditions without the need for salt and with high fixation efficiency. researchgate.net The PAE resin-treated fabric possesses reactive amine sites that are highly nucleophilic, making them efficient for reactive dyeing. researchgate.net Further modification, such as using a PAE resin/thiourea mixture, can introduce more nucleophilic amine sites, resulting in markedly improved color yield at an acidic pH compared to fabric treated with PAE resin alone. researchgate.net
The primary goal of chemical modification is to introduce functional groups into the cellulose structure that are more reactive towards the dye than the native hydroxyl groups. The introduction of amino groups or other cationic groups is a common strategy. researchgate.netnih.gov These cationic groups can change the surface potential of cotton fibers from negative to positive, thereby increasing the affinity and reactivity of fibers toward anionic reactive dyes. nih.govresearchgate.net It has been found that amino groups are more reactive than the primary hydroxyl groups of cellulose in reactions with reactive dyes. nih.govresearchgate.net
One method involves modifying cotton fabric with acrylamide through a Michael addition reaction followed by a Hoffman degradation reaction. researchgate.netnih.gov This process introduces amino groups onto the cotton, significantly enhancing dye utilization in salt-free dyeing conditions. nih.gov Another approach uses eco-friendly cationic polymers, such as those synthesized from dimethylamine and epichlorohydrin, to modify the cotton fabric. rsc.org These modifications lead to a substantial increase in total dye utilization during salt-free dyeing compared to conventional dyeing of untreated cotton. rsc.org
The effectiveness of cotton modification is quantified by measuring the increase in dye uptake and fixation. Dye uptake is often evaluated by measuring the color strength (K/S value) of the dyed fabric, while fixation refers to the percentage of dye that covalently bonds to the fiber.
Cationization significantly enhances dye-fiber interaction. hilarispublisher.com The strong electrostatic attraction between the cationic sites on the modified cotton and the anionic dye anions leads to very high exhaustion rates without the need for electrolytes. hilarispublisher.com Studies have demonstrated that the total dye utilization for modified cotton fabrics in salt-free dyeing is considerably higher than that of unmodified cotton in conventional dyeing processes. nih.govrsc.org For instance, cationization can increase dye utilization by 30% or more. Similarly, the fixation of reactive dyes on cationic cotton has been shown to increase by approximately 24%. nih.gov
The table below summarizes typical research findings on the dyeing performance of reactive dyes on conventional versus modified cotton.
| Property | Conventional Cotton Dyeing | Modified (Cationized) Cotton Dyeing | Reference |
| Electrolyte Requirement | High (e.g., 50-80 g/L salt) | None or very low | wikipedia.orgncl.edu.tw |
| Dye Exhaustion | ~60-70% | >90% | hilarispublisher.com |
| Dye Fixation | Moderate | Increased by ~24% | nih.gov |
| Color Strength (K/S) | Lower | Significantly Higher | hilarispublisher.comnih.gov |
| Environmental Impact | High TDS and color in effluent | Reduced TDS and effluent color | wikipedia.orgrsc.org |
Spectroscopic studies further elucidate the interactions. On unmodified cotton, reactive dyes are chemically bound to the cellulose under alkaline conditions. forth.gr However, on modified fabrics, electrostatic forces between the sulfonate/sulfate anions of the dyes and the cationic units of the polymer modifier dominate the interaction, leading to the enhanced dye uptake. forth.grresearchgate.net
Pretreatment Strategies for Enhanced Dyeability.
Influence of Ancillary Chemicals on Dyeing Efficiency and Post-Dyeing Processes
Ancillary chemicals, or dyeing auxiliaries, are substances added during the dyeing process to improve the effectiveness of the operation. texdale.co.uk They play crucial roles in preparing the substrate, stabilizing the dyebath, enhancing dye uptake and fastness, and modifying the final product. texdale.co.uktextileengineering.net
In conventional reactive dyeing of cotton, electrolytes and various auxiliaries are essential for achieving a satisfactory result.
Electrolytes: Simple inorganic salts like sodium chloride or sodium sulfate are the most common electrolytes used. researchgate.nettextileengineering.net Their function is to neutralize the negative surface charge of the cotton fiber in water, which reduces the electrostatic repulsion between the fiber and the anionic dye molecules. wikipedia.orgresearchgate.net This promotes the migration and exhaustion of the dye from the solution onto the fiber. researchgate.net However, the high concentration of salt required leads to significant environmental pollution. hilarispublisher.com The modification of cotton through cationization largely eliminates the need for these electrolytes, forming the basis of "salt-free" dyeing. nih.gov
Dyeing Auxiliaries: A range of other chemicals are used to optimize the dyeing process. fineotex.com
Sequestering Agents: These agents, such as ethylenediaminetetraacetic acid (EDTA), are used to chelate metal ions like Ca²⁺, Mg²⁺, and Fe³⁺ present in the process water. researchgate.netslideshare.net These ions can otherwise interfere with the dyeing process, causing spots or shade changes. slideshare.net
Dispersing Agents: These prevent the aggregation of dye particles, ensuring the dye remains finely dispersed in the dyebath for uniform application. texdale.co.ukfineotex.com
Leveling Agents: These auxiliaries control the rate of dye exhaustion, ensuring that the dye is taken up evenly across the substrate to prevent patchy or uneven coloration. fineotex.comslideshare.net
Antifoaming Agents: Used to control foam that can be generated during the dyeing process, which can interfere with material handling and cause spotting. slideshare.net
The selection and use of these auxiliaries are critical for achieving high-quality, reproducible dyeing results, both in conventional and modified dyeing systems. textileengineering.net
Assessment of Dye-Fiber Covalent Bonding Efficiency
The covalent bond formation between a reactive dye and a textile substrate is a critical determinant of the dye's fastness properties, particularly its resistance to washing. The efficiency of this reaction, often referred to as fixation efficiency, quantifies the percentage of the dye that chemically bonds with the fiber compared to the total amount of dye absorbed by the fiber. Various analytical methods are employed to assess this efficiency, providing valuable insights into the dyeing process and the performance of the dye.
One established method for determining the fixation of reactive dyes on cotton involves the dissolution of the dyed fabric in a strong acid, such as 70% sulfuric acid. Following dissolution, the concentration of the dye in the resulting solution is measured spectrophotometrically. By comparing the absorbance of this solution to a standard solution of known dye concentration, the precise amount of dye chemically bound to the fabric can be calculated. This information is then used to determine the percentage of fixation. It has been observed that for many reactive dyes, the chromophores are stable in sulfuric acid, allowing for accurate measurements.
Research into the fixation efficiency of reactive dyes has shown that it can be influenced by factors such as the concentration of the dye applied. For instance, a study on Levafix Navy Blue E-BNA, a related dye to this compound, demonstrated a decrease in fixation efficiency with an increasing concentration of the applied dye. This phenomenon is likely due to increased electrostatic repulsion between the anionic dye molecules already fixed to the fiber and the unfixed dye molecules in the dyebath. As more dye becomes covalently bonded, the net negative charge of the fabric increases, which hinders the approach and subsequent reaction of additional dye molecules. Furthermore, the number of available reactive sites on the cellulose fiber decreases as the dyeing process progresses.
Detailed findings from a study on the fixation efficiencies of various reactive dyes, including Levafix Navy Blue E-BNA, are presented below. The data illustrates the relationship between the percentage of dye applied on the mass of the fiber (% o.m.f.) and the resulting fixation efficiency.
Table 1: Fixation Efficiencies of Levafix Navy Blue E-BNA by Sulfuric Acid Dissolution of Dyed Fabric
| % Dye on mass of fibre (o.m.f.) | Fixation Efficiency (%) |
| 2 | 93.34 |
| 4 | 88.76 |
| 6 | 83.21 |
| 9 | 72.04 |
This table was generated based on data from a study on the determination of fixation of reactive dyes to cotton. researchgate.net
The data clearly shows a trend of decreasing fixation efficiency as the dye concentration increases, which is a crucial consideration for optimizing dyeing processes to achieve both the desired shade depth and high fastness properties.
Emerging Research Directions and Theoretical Perspectives for Levafix Brilliant Blue E B
Computational Chemistry and Molecular Modeling in Dye Research
Computational methods, including quantum mechanics (QM) and molecular dynamics (MD), are becoming indispensable tools for understanding the behavior of dye molecules at a sub-atomic level. nih.gov These simulations provide profound insights into reaction mechanisms and intermolecular interactions that are often difficult to probe through experimental means alone.
The degradation of complex azo dyes such as Levafix Brilliant Blue E-B is a critical area of environmental research. Density Functional Theory (DFT), a quantum mechanical modeling method, is a powerful tool for predicting the most likely degradation pathways. acs.org By calculating the potential energy surfaces (PES) for different proposed reaction mechanisms, researchers can determine which pathway is energetically more favorable. acs.org
For azo dyes, a primary focus of DFT studies is the initial attack by oxidative species like hydroxyl radicals (•OH), which are generated in Advanced Oxidation Processes (AOPs). acs.org Computational models can compare the energetic feasibility of the radical attacking the azo bond (–N=N–) versus adjacent carbon-nitrogen bonds (C–N). acs.org These studies have shown that for many azo dyes, the degradation is initiated by hydroxyl radical addition to the chromophore, leading to the cleavage of the N=N bond. acs.org Furthermore, reactivity indices derived from DFT calculations can help identify the most reactive sites on the dye molecule, confirming the findings from PES analysis. acs.org While specific DFT studies on this compound are emerging, the principles established for other reactive azo dyes provide a robust theoretical framework for predicting its degradation intermediates and final byproducts. acs.orgnih.gov
Molecular simulations are crucial for designing and optimizing new adsorbent materials for dye removal. nih.gov Techniques like Molecular Dynamics (MD) can simulate the entire adsorption process, tracking the movement of dye molecules as they approach, orient, and bind to an adsorbent surface. nih.govnih.gov These simulations provide a dynamic, atomistic view of the key interactions driving adsorption, such as electrostatic forces, hydrogen bonding, and van der Waals forces. nih.gov
Quantum mechanics calculations, particularly DFT, complement MD simulations by providing highly accurate information about the electronic structure and binding energies of the dye-adsorbent complex. nih.gov This allows for the identification of the most stable adsorption configurations and a quantitative assessment of the interaction strength. nih.gov For instance, simulations can model how this compound, an anionic dye, interacts with a positively charged adsorbent surface or how its sulfonate groups form hydrogen bonds with hydroxyl groups on a biosorbent. By understanding these fundamental interactions, materials can be rationally designed with specific functional groups to maximize adsorption capacity and selectivity for this particular dye. nih.gov
Development of Innovative Materials for this compound Application and Remediation
Building on theoretical insights, researchers are actively developing novel materials with enhanced capabilities for dye removal through catalysis and adsorption.
Nanomaterials have garnered significant attention for wastewater treatment due to their exceptionally high surface-area-to-volume ratio and unique reactive properties. mdpi.com Several types of nanomaterials have proven effective for the removal of this compound (also known as Reactive Blue 29).
Carbon Nanotubes (CNTs): Both single-walled (SWCNTs) and multi-walled (MWCNTs) carbon nanotubes have been investigated as superior adsorbents for Reactive Blue 29. researchgate.netsciopen.com Their large, hydrophobic surface area allows for strong adsorptive interactions with the aromatic rings of the dye molecule. researchgate.net Studies have demonstrated that CNTs can achieve high removal efficiencies, with adsorption capacities significantly influenced by pH and temperature. researchgate.net
Modified Nanoclays: Natural clays (B1170129) like montmorillonite (B579905) can be chemically modified to enhance their affinity for anionic dyes. These modified nanoclays have shown rapid and effective adsorption of Reactive Blue 29, with one study reporting 84% dye removal in just two minutes. researchgate.net
Magnetic Nanoparticles: Magnetic nanoparticles, such as magnetite (Fe₃O₄), are being used as catalysts in photo-Fenton processes. mdpi.com These nanoparticles can be easily separated from the treated water using a magnetic field, which simplifies the process and allows for catalyst reuse. This approach combines adsorption with advanced oxidation for efficient dye degradation. mdpi.com
Below is a table summarizing the performance of various nanomaterials in the removal of Reactive Blue 29.
| Nanomaterial | Type | Removal Mechanism | Reported Adsorption Capacity (mg/g) | Reference |
| Single-Walled Carbon Nanotubes (SWCNT) | Carbon-based | Adsorption | 567.7 | researchgate.net |
| Multi-Walled Carbon Nanotubes (MWCNT) | Carbon-based | Adsorption | 502.5 | researchgate.net |
| Modified Nanoclay | Clay Mineral | Adsorption | Not specified, but 84% removal achieved | researchgate.net |
| Chitosan-Copper Complex | Biopolymer | Adsorption & Oxidation | ~6.90 | icm.edu.pl |
Note: Adsorption capacities can vary significantly based on experimental conditions such as pH, temperature, and initial dye concentration.
The successful implementation of remediation technologies at an industrial scale depends on the development of efficient and robust reactor systems. Research has moved beyond simple batch studies to focus on continuous-flow and integrated reactor designs.
Electrocoagulation Reactors: This technology uses sacrificial iron or aluminum electrodes to generate coagulating agents (metal hydroxides) in situ. scispace.com As the hydroxides form and precipitate, they effectively trap and remove dye molecules from the water. Studies on this compound have demonstrated the high efficiency of this method.
Photocatalytic Reactors: These reactors are designed to maximize the exposure of the dye solution to a catalyst (like TiO₂ or Fe₃O₄) and a light source (e.g., UV). mdpi.commdpi.com A swirl-flow monolithic reactor, for example, creates turbulence that enhances mass transfer, ensuring dye molecules come into close contact with the illuminated catalyst surface for degradation. mdpi.com
Membrane Bioreactors (MBRs): MBRs combine biological degradation with membrane filtration. orcid.org This integration allows for high concentrations of degrading microorganisms to be maintained while producing a high-quality, solid-free effluent. This technology holds promise for treating textile wastewater containing a mix of dyes and other organic compounds. polito.it
Ozonization Reactors: Multi-task reactors designed for ozonization have been used to treat this compound. polito.it Ozone is a powerful oxidizing agent that can break down the complex aromatic structure of the dye, leading to decolorization and mineralization. polito.it
Future Research Trajectories in the Environmental Chemistry of this compound
Future research in the environmental chemistry of this compound is poised to follow several key trajectories aimed at creating a more sustainable life cycle for reactive dyes. A primary goal is to bridge the gap between theoretical modeling and practical application by using computational insights to rationally design the next generation of catalysts and adsorbents. nih.govtandfonline.com
Emphasis will be placed on developing materials that are not only highly efficient but also economically viable and environmentally benign, such as adsorbents derived from agricultural waste or catalysts that operate under visible light. sustainability-directory.com The long-term stability and reusability of these materials will be a critical focus to ensure their industrial applicability. mdpi.com
Furthermore, research will increasingly investigate the degradation pathways and the ecotoxicological impact of any intermediate compounds formed during treatment to ensure a complete and safe mineralization of the dye. nih.govtandfonline.com This involves integrating advanced analytical techniques with toxicological assays. Finally, a significant shift is occurring towards pollution prevention rather than end-of-pipe remediation. This includes the development of salt-free dyeing systems and the use of enzymatic treatments, which could drastically reduce the environmental footprint of the textile industry from the outset. sustainability-directory.com
Integrated Remediation Systems and Hybrid Technologies
The treatment of textile effluents containing recalcitrant dyes such as this compound is a significant environmental challenge. Conventional wastewater treatment methods are often ineffective in completely removing these complex synthetic molecules. Consequently, research is increasingly focused on integrated remediation systems and hybrid technologies that combine different physical, chemical, and biological processes to achieve higher degradation efficiency and mineralization. These approaches aim to leverage the strengths of individual techniques while mitigating their limitations.
Advanced Oxidation Processes (AOPs) are at the forefront of chemical treatment strategies for dye degradation. These processes are characterized by the in-situ generation of highly reactive hydroxyl radicals (•OH), which are powerful oxidizing agents capable of breaking down complex organic molecules.
Fenton and Photo-Fenton Processes: The Fenton process, which involves the reaction of hydrogen peroxide (H₂O₂) with ferrous ions (Fe²⁺), has been shown to be effective in decolorizing this compound. Studies have demonstrated that the photo-Fenton process, where the Fenton reaction is enhanced by UV or visible light, can achieve even higher removal rates. For instance, research on the degradation of "Blue levafix" dye showed that the photo-Fenton process could achieve complete degradation within 20 minutes under optimized conditions. imist.ma The efficiency of these processes is highly dependent on parameters such as pH, with acidic conditions (around pH 3) being optimal for the reaction. imist.majournalwes.comimist.ma
Interactive Data Table: Fenton and Photo-Fenton Degradation of Levafix Blue
| Process | Condition | Removal Rate | Time | Reference |
| Photolysis | Visible Light | 16% | 60 min | imist.ma |
| Fenton | Dark | 64% | 60 min | imist.ma |
| Photo-Fenton | Visible Light | 89% | 5 min | imist.ma |
| Photo-Fenton | Visible Light | ~99% | 20 min | imist.majournalwes.com |
| Fenton | pH 3 | 70% | - | imist.ma |
| Photo-Fenton | pH 3 | 98% | - | imist.ma |
Ozonation: Ozonation is another powerful AOP that utilizes ozone (O₃) to oxidize and degrade dye molecules. While effective in color removal, ozonation may not lead to complete mineralization and can sometimes produce by-products that are more toxic than the parent dye. incdecoind.roresearchgate.net Therefore, ozonation is often considered as a pre-treatment step in an integrated system.
Biodegradation: Biological treatment methods, particularly the use of white-rot fungi, have shown significant promise for the degradation of reactive dyes. These microorganisms secrete extracellular ligninolytic enzymes, such as laccase and peroxidases, which can break down the complex aromatic structures of dyes. Research on a related dye, Levafix Blue E-RA, demonstrated that the white-rot fungus Irpex lacteus could effectively decolorize and degrade the dye within four days. nih.gov Another study reported 100% removal of a Levafix Blue dye at 30°C by Trametes hirsuta. scielo.br
Coagulation-Flocculation: This is a widely used physicochemical process for the primary treatment of textile wastewater. It involves the addition of coagulants (like alum, ferric chloride, or polyaluminium chloride) to destabilize colloidal particles and promote their aggregation into larger flocs that can be easily removed by sedimentation or filtration. frontiersin.orgmdpi.com While effective in color removal, coagulation-flocculation primarily transfers the pollutant from the liquid phase to a solid sludge, which then requires further disposal and treatment.
Interactive Data Table: Performance of Various Remediation Techniques for Reactive Blue Dyes
| Technology | Target Dye | Coagulant/Organism | Optimal Conditions | Removal Efficiency | Reference |
| Coagulation | Reactive Dyes | Polyaluminium Chloride (PAC) | 2,000 mg/L, pH 4.1 | 100% | core.ac.uk |
| Coagulation | Reactive Dyes | Magnesium Chloride (MgCl₂) | 4,000 mg/L, pH 10.4 | 99% | core.ac.uk |
| Coagulation | Reactive Dyes | Alum | 6,000 mg/L, pH 2.4 | 90% | core.ac.uk |
| Biodegradation | Levafix Blue E-RA | Irpex lacteus | 4 days | High | nih.gov |
| Biodegradation | Levafix Red CA | Pleurotus ostreatus | 10 days, 30°C, pH 4.5 | 81.01% | idosi.org |
Sustainable Synthesis and Application Methodologies
In addition to developing efficient remediation technologies, a crucial aspect of mitigating the environmental impact of this compound is the adoption of sustainable practices in its synthesis and application.
Sustainable Synthesis: The synthesis of reactive dyes like this compound, which is based on a triphenodioxazine (B1654681) chromophore and contains sulphatoethylsulphone reactive groups, traditionally involves multi-step processes that can be resource-intensive and generate significant waste. researchgate.netresearchgate.netresearchgate.netscientific.netnih.gov Emerging research in green chemistry is focused on developing more sustainable synthetic routes for such dyes. Key areas of investigation include:
Use of Greener Solvents: Replacing conventional volatile organic solvents with more environmentally benign alternatives like water, supercritical fluids, or ionic liquids.
Catalytic Processes: Employing highly efficient and selective catalysts to reduce reaction times, lower energy consumption, and minimize the formation of by-products.
Atom Economy: Designing synthetic pathways that maximize the incorporation of all starting materials into the final product, thereby reducing waste.
While specific research on the sustainable synthesis of this compound is not extensively documented in publicly available literature, the general principles of green chemistry are being increasingly applied to the synthesis of reactive dyes with similar chemical structures.
Sustainable Application Methodologies: Significant strides have been made in developing more sustainable methods for applying reactive dyes to textiles, with a focus on reducing water, energy, and chemical consumption.
High-Fixation Dyes: A primary goal in sustainable dyeing is to increase the fixation efficiency of the dye on the fiber. Conventional reactive dyes can have fixation rates as low as 65%, with the remaining unfixed dye being washed off, leading to colored effluents. ijert.org The development of bifunctional and polyfunctional reactive dyes, which contain multiple reactive groups, has led to significantly higher fixation rates, often exceeding 90%. dystar.com This reduces the amount of dye required and the pollution load in the wastewater.
Resource-Saving Dyeing Processes:
Econtrol® Process: Developed by DyStar, the Econtrol® process is a continuous dyeing method that combines dyeing and drying in a single step. dystar.comtextilelearner.netresearchgate.netscribd.com It eliminates the need for a separate fixation step (like steaming) and the use of salt and urea. dystar.comscribd.com This process is reported to save significant amounts of chemicals, water, and energy compared to conventional continuous dyeing methods. dystar.com The Econtrol T-CA process can result in up to 80% less chemical usage, up to 60% less water consumption, and up to 50% less energy consumption. dystar.com
Sera® ECO WASH Process: This is an advanced wash-off process for reactive dyes, also from DyStar. imist.mascribd.comwrap.org.ukdystar.comdystar.com By using a high-performance auxiliary agent (Sera® Fast C-RD) and optimized washing conditions, this process can reduce water consumption by up to 25% and energy consumption by up to 50% compared to conventional wash-off procedures. dystar.com It also allows for washing at lower temperatures (60°C) and reduces the number of rinsing baths required. imist.madystar.com
Ultrasound-Assisted Dyeing: The application of ultrasonic energy in the dyeing bath can enhance the dyeing process by improving dye solubility, dispersion, and penetration into the fiber. ijert.orgarts.ac.ukresearchgate.netnih.gov This can lead to a reduction in dyeing time, temperature, and the amount of salt and dye required, thereby saving energy and reducing effluent pollution. ijert.orgarts.ac.uk Studies have shown that ultrasound-assisted dyeing can reduce dye concentration by 50% while achieving comparable or better color yield. ijert.org
Supercritical CO₂ Dyeing: This innovative technology uses supercritical carbon dioxide as a solvent for dyeing, completely eliminating the need for water. While primarily developed for synthetic fibers, research is ongoing to adapt this technology for natural fibers like cotton using specially designed reactive dyes. This waterless dyeing method has the potential to revolutionize the textile industry by drastically reducing water consumption and pollution.
Interactive Data Table: Resource Savings with Sustainable Application Methodologies
| Technology/Process | Resource Savings | Remarks | Reference |
| Econtrol® T-CA Process | Up to 80% less chemicals | Continuous one-bath process combining dyeing and drying. | dystar.com |
| Up to 60% less water | No separate fixation step or salt required. | dystar.com | |
| Up to 50% less energy | dystar.com | ||
| Sera® ECO WASH Process | Up to 25% less water | Advanced wash-off process for reactive dyes. | dystar.com |
| Up to 50% less energy | Allows for washing at lower temperatures (60°C). | dystar.com | |
| Reduced processing time | Fewer rinsing baths are needed. | wrap.org.ukdystar.com | |
| Ultrasound-Assisted Dyeing | ~50% reduction in dye concentration | Enhances dye penetration and fixation. | ijert.org |
| ~50% reduction in dyeing time | Reduces energy and salt consumption. | ijert.org |
Q & A
Q. What electrochemical methods are most effective for removing Levafix Brilliant Blue E-B from textile wastewater?
Electrocoagulation (EC) using aluminum electrodes achieves 99% decolorization efficiency under optimized conditions: current density of 100 A/m², initial pH 5.5, 5 mM electrolyte concentration, and 20-minute electrolysis time. Aluminum outperforms iron electrodes in both efficiency and cost (operating cost: $2.921/m³ vs. higher for Fe). This method neutralizes dye charges via Al³+ hydrolysis, forming flocs that adsorb the dye .
Q. How do divalent cations like Mg²+ and Mn²+ enhance coagulation of this compound?
MgCl₂ and MnCl₂ act as coagulants by destabilizing dye molecules through charge neutralization and adsorption. Mg²+ shows higher efficacy in synthetic effluents containing dyeing auxiliaries (e.g., surfactants), forming aggregates via ligand bridging. Structural analysis via TEM-EDXS confirms Mn²+ generates smaller, denser flocs compared to Mg²+ .
Q. What analytical techniques validate dye removal mechanisms in wastewater treatment studies?
Key methods include:
- UV-Vis spectroscopy to quantify residual dye concentration.
- FTIR and TEM-EDXS to identify coagulant-dye complexes (e.g., Mg/Al hydroxides binding to sulfonic groups).
- Laser particle sizing to assess floc growth under shear conditions .
Advanced Research Questions
Q. How can response surface methodology (RSM) optimize this compound removal in complex wastewater?
A Box-Behnken design (BBD) with three independent variables—pH, coagulant concentration (e.g., AS400), and H₂O₂ dose—identifies optimal conditions through polynomial regression. For example, pH 3–9, AS400 (0.5–2.5 g/L), and H₂O₂ (10–50 mM) are tested in 15 experimental runs. ANOVA quantifies interactions, revealing pH as the most significant factor (p < 0.05) .
Q. How do structural differences among reactive dyes influence their environmental impact and treatment efficacy?
Bifunctional dyes like Levafix Blue CA (heterogeneous reactive groups) exhibit lower cytotoxicity (72-hour growth inhibition: 12%) and higher treatability compared to monofunctional dyes (e.g., Procion Blue PX-3R). Their stable hydrolysis products reduce COD (70.28% removal) and BOD₅ (74.67% removal) in pilot-scale treatment using lime, ferrous sulfate, and polyacrylamide .
Q. What contradictions exist in reported decolorization efficiencies, and how can they be resolved?
Discrepancies arise from:
- Electrode material : Al vs. Fe electrodes yield differing energy costs (16.9 kWh/m³ for Al vs. ~25 kWh/m³ for Fe) .
- Auxiliary chemicals : Dyeing auxiliaries (e.g., NaCl) reduce Mg²+ coagulation efficiency by 18% due to competitive ion effects .
- pH variability : Optimal pH ranges from 5.5 (EC) to 3–4 (chemical coagulation). Multivariate optimization via RSM reconciles these factors .
Q. How does recycling this compound-dyed textiles affect colorimetric properties of regenerated fibers?
Recycled fibers exhibit ΔE values of 8.8–25.6 compared to original waste fabrics, indicating significant color shifts (e.g., Levafix Blue E-GRN gran: L* 35.3 vs. 37.5 in waste). However, uniform dye distribution in fiber cross-sections improves wash fastness (grade 4–5) and rubbing fastness (grade 3–4) despite ΔE variations .
Q. What multivariate approaches analyze interactions between dye removal and competing ions?
Factorial designs (e.g., 3³ BBD) with ANOVA dissect synergistic/antagonistic effects. For instance, coexisting Na⁺ reduces Mg²+ efficiency by shielding dye charges, while SO₄²⁻ enhances flocculation via bridging. Sensitivity analysis prioritizes variables for real-world effluent treatment .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
